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Compound of Interest

Compound Name: Histone-H2A-(107-122)-Ac-OH

Cat. No.: B1573883

Get Quote

Executive Summary: Immediate Action Card
Status: Non-P-listed, Non-U-listed Chemical Waste. Primary Hazard: Low toxicity; treat as

unregulated chemical waste unless dissolved in hazardous solvents. Prohibited Actions:

DO NOT pour down laboratory drains (Sewer Ban compliant).

DO NOT dispose of in regular municipal trash.[1]

DO NOT autoclave if dissolved in volatile organic solvents (e.g., DMSO, Acetonitrile).
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State of Material Disposal Stream Container Labeling

Lyophilized (Solid) Solid Chemical Waste

"Non-Hazardous Synthetic

Peptide: Histone H2A

Fragment"

In Solution (Aqueous) Aqueous Chemical Waste
List Buffer Components (e.g.,

"Peptide in PBS/Tris")

In Solution (Organic) Organic Solvent Waste
List Solvent (e.g., "Peptide in

10% DMSO" or "Acetonitrile")

Contaminated Debris Dry Solid Chemical Waste
"Contaminated Lab Debris

(Tips/Tubes)"

Material Characterization & Hazard Assessment
To validate your disposal workflow, you must understand the physicochemical nature of the

analyte. Histone-H2A-(107-122)-Ac-OH is a synthetic peptide fragment corresponding to the

C-terminal region of Histone H2A.

Physicochemical Properties[2][3][4]
Sequence: Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH[2][3][4]

Modifications: N-terminal Acetylation (Ac) removes the positive charge of the N-terminus; C-

terminal free acid (-OH) retains the negative charge.

Net Charge (pH 7): Approximately Neutral to slightly negative (due to Glu/Asp vs Lys balance

and N-term capping).

Solubility Profile: Soluble in water (up to ~20 mg/mL) and DMSO.

Bioactivity: Research grade. While not inherently infectious, histone fragments can interact

with cell membranes. Treat as a chemical irritant.

Causality of Disposal Choice
We utilize High-Temperature Incineration as the terminal disposal method for this peptide.
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Thermal Destruction: The peptide bond breaks down rapidly >500°C, reducing the biological

material to carbon dioxide, water, and nitrogen oxides.

Solvent Compatibility: Since this peptide is often reconstituted in DMSO or Acetonitrile for

cellular assays, the solvent dictates the waste stream. Segregation prevents dangerous

exothermic reactions between incompatible solvents (e.g., oxidizers vs. organics).

Decision Logic & Workflow
The following diagram illustrates the decision matrix for segregating Histone-H2A-(107-122)-
Ac-OH waste streams.
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Start: Histone-H2A-(107-122)-Ac-OH Waste

Determine Physical State

Solid (Lyophilized/Powder)

Liquid (In Solution)Contaminated Debris
(Tips, Tubes, Wipes)

Container: HDPE Wide-Mouth
Label: Solid Chemical Waste

Dest: Incineration

Identify Solvent BaseTrace Amounts

Aqueous Buffer
(PBS, Tris, Water)

Organic Solvent
(DMSO, MeOH, ACN)

Container: Carboy (HDPE/Glass)
Label: Non-Haz Aqueous Waste

Dest: Wastewater Treatment/Incineration

Container: Glass/Safety Can
Label: Hazardous Organic Waste
Dest: Fuel Blending/Incineration

Gross contamination

Container: Clear Bag/Box
Label: Lab Trash (Non-Infectious)

*If <1% contamination

Trace only

Click to download full resolution via product page

Caption: Logic flow for segregating peptide waste based on physical state and solvent

composition to ensure regulatory compliance.

Detailed Disposal Protocols
Protocol A: Solid Waste (Lyophilized Powder)
Use this for expired vials or bulk powder.
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Containment: Transfer the vial (cap tightened) into a secondary clear plastic bag or directly

into a wide-mouth HDPE (High-Density Polyethylene) chemical waste jar.

Labeling: Affix a hazardous waste tag.

Chemical Name: "Histone-H2A-(107-122)-Ac-OH Peptide."[3][4]

Hazards: Check "Irritant" (standard precaution).

Storage: Store in the Satellite Accumulation Area (SAA) until pickup.

Terminal Disposal: High-temperature incineration.

Protocol B: Liquid Waste (Solutions)
Use this for leftover stock solutions or assay buffers.

Step 1: Solvent Identification

Scenario 1: Aqueous (PBS, Water, Tris, HEPES).

Pour into the "Aqueous Chemical Waste" carboy.

Critical: Ensure pH is between 5 and 9. If highly acidic/basic, neutralize or use a separate

corrosive waste stream.

Scenario 2: Organic (DMSO, Acetonitrile, Methanol).

Pour into the "Organic Solvent Waste" carboy.

Warning: Do not mix oxidizing acids (like Nitric acid) with organic waste. This peptide is

often dissolved in DMSO; DMSO can penetrate gloves, so double-glove (Nitrile) when

handling.

Step 2: Rinsing

Triple-rinse the empty original vial with a small amount of compatible solvent. Add the rinsate

to the respective liquid waste container.
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Deface the label on the original vial and dispose of the glass vial in the "Laboratory Glass"

bin (unless P-listed, which this is not).

Protocol C: Contaminated Debris (Tips & Tubes)
Trace Contamination: Pipette tips and tubes with residual droplets can usually be disposed

of in standard laboratory trash or "Dry Laboratory Waste" boxes, depending on institutional

policy for synthetic peptides.

Gross Contamination: If a spill occurs on a wipe or a tube contains significant liquid volume,

place it in the "Solid Chemical Waste" bin.

Spill Management & Contingency
In the event of a spill of Histone-H2A-(107-122)-Ac-OH:

Secure the Area: Alert nearby personnel.

PPE: Wear standard Nitrile gloves, lab coat, and safety goggles. If the peptide is in powder

form, wear a dust mask (N95) to prevent inhalation sensitization.

Powder Spill:

Cover with a wet paper towel (water or ethanol) to prevent dust generation.

Wipe up carefully and place materials in a bag labeled "Chemical Waste."

Liquid Spill:

Absorb with paper towels or inert absorbent (vermiculite).

Clean the surface with mild soap and water, followed by 70% Ethanol.

Note: Bleach is not strictly necessary for synthetic peptides (unlike virus/bacteria), but it

will degrade the peptide structure if used.

Regulatory Compliance & Grounding
This protocol adheres to the following regulatory frameworks:
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RCRA (Resource Conservation and Recovery Act): Under 40 CFR 261, this peptide is not

listed as an acutely hazardous waste (P-list) or toxic waste (U-list). However, it falls under

the "Cradle-to-Grave" responsibility of the generator [1].

Sewer Ban: The EPA and local municipalities strictly prohibit the discharge of chemical waste

into the public sewer system. All peptide solutions must be collected for professional disposal

[2].

OSHA Laboratory Standard: 29 CFR 1910.1450 mandates a Chemical Hygiene Plan (CHP)

where all synthetic chemicals are treated as potential hazards until proven otherwise [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Disposal of Histone-H2A-(107-
122)-Ac-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1573883/docs#operational-guide-safe-disposal-of-
histone-h2a-107-122-ac-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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